Cas no 89035-70-1 (1,3-Diazocin-2(1H)-one, hexahydro-1-(1-pyrrolidinylmethyl)-)

• Product name: 1,3-Diazocin-2(1H)-one, hexahydro-1-(1-pyrrolidinylmethyl)-
• CAS No: 89035-70-1
• MF: C₁₁H₂₁N₃O
• MW: 211.30394
• CID: 615090
• PubChem ID: 13958263

1,3-Diazocin-2(1H)-one, hexahydro-1-(1-pyrrolidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Diazocin-2(1H)-one, hexahydro-1-(1-pyrrolidinylmethyl)-
• 1-(pyrrolidin-1-ylmethyl)-1,3-diazocan-2-one
• 1-[(Pyrrolidin-1-yl)methyl]-1,3-diazocan-2-one
• DTXSID80553307
• 89035-70-1

• Inchi： InChI=1S/C11H21N3O/c15-11-12-6-2-1-3-9-14(11)10-13-7-4-5-8-13/h1-10H2,(H,12,15)
• InChI Key： LTMUXUDYMWVXDL-UHFFFAOYSA-N
• SMILES： C1CCNC(=O)N(CC1)CN2CCCC2

Computed Properties

• Exact Mass: 211.168462302g/mol
• Monoisotopic Mass: 211.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.6Ų